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Compound of Interest

Compound Name: 2-Bromophenyl isothiocyanate

Cat. No.: B079995 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the fundamental physicochemical

properties of 2-Bromophenyl isothiocyanate, a compound of interest in synthetic chemistry

and drug discovery. The information is presented to support research and development

activities.

Physicochemical Properties
The core molecular attributes of 2-Bromophenyl isothiocyanate are summarized in the table

below. These data are essential for experimental design, stoichiometric calculations, and

analytical characterization.
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Property Value Reference

Molecular Formula C₇H₄BrNS [1][2][3]

Molecular Weight 214.08 g/mol [1][3][4]

CAS Number 13037-60-0 [1][4]

Appearance
Clear, colorless to pale yellow

liquid
[1][5]

Density 1.591 g/mL at 25 °C [1][4]

Boiling Point 257 °C at 770 mmHg [3][4]

Refractive Index n20/D 1.6843 [4]

SMILES String BrC1=CC=CC=C1N=C=S [2][4]

InChI Key
PAFORXDSYWMYGP-

UHFFFAOYSA-N
[2][4]

Conceptual Experimental Workflow for Compound
Analysis
While specific experimental protocols for 2-Bromophenyl isothiocyanate are application-

dependent, a general workflow for its characterization and use in synthetic applications is

outlined below. This workflow represents a logical progression from initial compound

verification to its application in a synthetic context.
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Compound Verification

Synthetic Application

Product Characterization

Procurement of
2-Bromophenyl Isothiocyanate

Purity Assessment
(e.g., GC, HPLC)

Structural Confirmation
(e.g., NMR, MS, IR)

Reaction Setup with Substrate

Verified Compound

Monitoring Reaction Progress
(e.g., TLC, LC-MS)

Work-up and Purification
(e.g., Extraction, Chromatography)

Structural Elucidation of Product
(e.g., NMR, MS)

Purity and Yield Determination

Click to download full resolution via product page

Caption: A generalized workflow for the verification and synthetic use of a chemical reagent.

Chemical Structure

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/product/b079995?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b079995?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The molecular structure of 2-Bromophenyl isothiocyanate is fundamental to understanding

its reactivity. The isothiocyanate group is a key functional moiety, enabling various chemical

transformations.

Caption: A simplified 2D representation of the 2-Bromophenyl isothiocyanate structure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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